Cas no 1804848-12-1 (3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine)
3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatile reactivity for advanced synthetic applications. The presence of bromo, iodo, difluoromethyl, and trifluoromethyl substituents enhances its utility as a key intermediate in pharmaceutical and agrochemical research. Its electron-deficient pyridine core facilitates selective cross-coupling reactions, while the halogen atoms provide multiple sites for further functionalization. The trifluoromethyl and difluoromethyl groups contribute to improved metabolic stability and lipophilicity in target molecules. This compound is particularly valuable for constructing complex heterocycles and fluorine-containing scaffolds, making it a useful tool in medicinal chemistry and material science.
1804848-12-1 structure
Product Name:3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
CAS No:1804848-12-1
MF:C7H2BrF5IN
MW:401.897970676422
CID:4862271
Update Time:2025-06-08
3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine
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- Inchi： 1S/C7H2BrF5IN/c8-4-3(7(11,12)13)2(5(9)10)1-15-6(4)14/h1,5H
- InChI Key： FVURQTRPGONRKG-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(F)(F)F)=C(C=N1)C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 3.7
- Topological Polar Surface Area: 12.9
3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058742-1g |
3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine |
1804848-12-1 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Bromo-5-(difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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